N-[2-chloro-4-(trifluoromethyl)phenyl]-2-fluorobenzamide

• IUPAC Name: N-[2-chloro-4-(trifluoromethyl)phenyl]-2-fluorobenzamide
• InChI: InChI=1S/C14H8ClF4NO/c15-10-7-8(14(17,18)19)5-6-12(10)20-13(21)9-3-1-2-4-11(9)16/h1-7H,(H,20,21)
• InChI Key: HUROSXTTYQHHKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=C(C=C(C=C2)C(F)(F)F)Cl)F
• Molecular Formula: C14H8ClF4NO
• Molecular Weight: 317.66 g/mol

Description

N-[2-chloro-4-(trifluoromethyl)phenyl]-2-fluorobenzamide is a chemical compound that features a benzamide core substituted with chloro, trifluoromethyl, and fluorine groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-chloro-4-(trifluoromethyl)phenyl]-2-fluorobenzamide typically involves the reaction of 2-fluorobenzoic acid with 2-chloro-4-(trifluoromethyl)aniline. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction conditions often include a solvent such as dichloromethane and a temperature range of 0-25°C .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification steps, such as recrystallization or chromatography, are optimized for large-scale production .

Chemical Reactions Analysis

Types of Reactions

N-[2-chloro-4-(trifluoromethyl)phenyl]-2-fluorobenzamide can undergo various chemical reactions, including:

Substitution Reactions: The chloro and fluorine groups can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can be used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in solvents like methanol or DMF.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can yield various substituted benzamides, while oxidation and reduction can lead to different functionalized derivatives .

Scientific Research Applications

N-[2-chloro-4-(trifluoromethyl)phenyl]-2-fluorobenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for drug development.

Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of N-[2-chloro-4-(trifluoromethyl)phenyl]-2-fluorobenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• N-[2-chloro-4-(trifluoromethyl)phenyl]acetamide
• 2-chloro-4-(trifluoromethyl)aniline
• 4-chloro-2-(trifluoromethyl)benzoic acid

Uniqueness

N-[2-chloro-4-(trifluoromethyl)phenyl]-2-fluorobenzamide is unique due to the presence of both chloro and fluorine substituents on the benzamide core. This combination imparts distinct chemical properties, such as increased lipophilicity and potential biological activity, making it valuable for various applications .